Cas no 400-96-4 (5-(fluorosulfonyl)-2-hydroxybenzoic acid)

• Product Name: 5-(fluorosulfonyl)-2-hydroxybenzoic acid
• CAS No: 400-96-4
• MF: C₇H₅FO₅S
• MW: 220.175004720688
• MDL: MFCD11109206
• CID: 925308
• PubChem ID: 305668
• Update Time: 2025-04-19

5-(fluorosulfonyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluorosulfonyl-2-hydroxybenzoic Acid
• 5-fluorosulfonyl-2-hydroxy-benzoic acid
• 5-Fluorsulfonyl-2-hydroxy-benzoesaeure
• AC1L77C5
• NSC202704
• Salicylsaeure-sulfofluorid-(5)
• 5-(fluorosulfonyl)-2-hydroxybenzoic acid
• DTXSID90308209
• Z1269115085
• NSC-202704
• Benzoic acid, 5-(fluorosulfonyl)-2-hydroxy-
• 400-96-4
• BS-52557
• 5-(Fluorosulfonyl)-2-hydroxybenzoicacid
• SCHEMBL11756654
• EN300-224424
• F75545
• DS-008965
• DTXCID20259336

• MDL： MFCD11109206
• Inchi： 1S/C7H5FO5S/c8-14(12,13)4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： AHWKZWHBSGGMJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)O)(=O)(=O)F

Computed Properties

• Exact Mass: 219.98415
• Monoisotopic Mass: 219.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.679
• Boiling Point: 392.2°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.577
• PSA: 91.67
• LogP: 1.82940

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives